Cas no 944904-45-4 (2-methoxy-6-(trifluoromethyl)pyridine-3-carbaldehyde)

• Product Name: 2-methoxy-6-(trifluoromethyl)pyridine-3-carbaldehyde
• CAS No: 944904-45-4
• MF: C₈H₆F₃NO₂
• MW: 205.133952617645
• CID: 2818050
• PubChem ID: 58259480
• Update Time: 2025-05-20

2-methoxy-6-(trifluoromethyl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-METHOXY-6-(TRIFLUOROMETHYL)NICOTINALDEHYDE
• 2-METHOXY-6-(TRIFLUOROMETHYL)PYRIDINE-3-CARBALDEHYDE
• AB56771
• SY235525
• C77261
• 2-Methoxy-6-trifluoromethylpyridine-3-carbaldehyde
• SCHEMBL2131813
• BS-18038
• DTXSID101207597
• MFCD10696214
• DB-135060
• 2-Methoxy-6-(trifluoromethyl)-3-pyridinecarboxaldehyde
• AKOS023562186
• CS-0316822
• 944904-45-4
• 2-methoxy-6-(trifluoromethyl)pyridine-3-carbaldehyde

• Inchi： 1S/C8H6F3NO2/c1-14-7-5(4-13)2-3-6(12-7)8(9,10)11/h2-4H,1H3
• InChI Key： ITDCUBMBTZMYCC-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C=O)=C(N=1)OC)(F)F

Computed Properties

• Exact Mass: 205.03506292g/mol
• Monoisotopic Mass: 205.03506292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 2-methoxy-6-(trifluoromethyl)pyridine-3-carbaldehyde

Introduction to 2-Methoxy-6-(Trifluoromethyl)pyridine-3-carbaldehyde (CAS No. 944904-45-4)

2-Methoxy-6-(trifluoromethyl)pyridine-3-carbaldehyde, with the CAS number 944904-45-4, is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, including a methoxy group, a trifluoromethyl group, and an aldehyde functional group, which collectively contribute to its chemical reactivity and biological activity.

The molecular formula of 2-methoxy-6-(trifluoromethyl)pyridine-3-carbaldehyde is C₁₀H₈F₃NO₂, and its molecular weight is approximately 217.17 g/mol. The presence of the trifluoromethyl group imparts significant electronic and steric effects, making this compound a valuable building block in the synthesis of various biologically active molecules. The methoxy group enhances the lipophilicity and stability of the molecule, while the aldehyde functional group provides a reactive site for further chemical modifications.

In recent years, 2-methoxy-6-(trifluoromethyl)pyridine-3-carbaldehyde has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as an intermediate in the synthesis of pharmaceuticals targeting various diseases. For instance, researchers have explored its role in the development of inhibitors for specific enzymes involved in cancer and inflammatory diseases.

A notable study published in the Journal of Medicinal Chemistry highlighted the use of 2-methoxy-6-(trifluoromethyl)pyridine-3-carbaldehyde as a key intermediate in the synthesis of potent inhibitors of histone deacetylases (HDACs). HDAC inhibitors have shown promise in treating various cancers by modulating gene expression and inducing cell cycle arrest and apoptosis. The study demonstrated that compounds derived from 2-methoxy-6-(trifluoromethyl)pyridine-3-carbaldehyde exhibited high selectivity and potency against HDACs, making them attractive candidates for further preclinical and clinical evaluation.

Beyond cancer research, 2-methoxy-6-(trifluoromethyl)pyridine-3-carbaldehyde has also been investigated for its potential in developing anti-inflammatory agents. A study published in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of derivatives from this compound that showed significant anti-inflammatory activity in vitro. These derivatives were found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting their potential therapeutic utility in inflammatory diseases like rheumatoid arthritis.

The synthetic versatility of 2-methoxy-6-(trifluoromethyl)pyridine-3-carbaldehyde has also been leveraged in the development of novel materials and catalysts. For example, researchers have used this compound as a ligand in palladium-catalyzed cross-coupling reactions, which are crucial for constructing complex organic molecules. The unique electronic properties of the trifluoromethyl group enhance the catalytic efficiency and selectivity of these reactions, making them highly valuable in both academic and industrial settings.

In addition to its applications in medicinal chemistry and materials science, 2-methoxy-6-(trifluoromethyl)pyridine-3-carbaldehyde has been studied for its potential as a fluorescent probe. The presence of the aldehyde functional group allows for easy conjugation with fluorescent dyes or biomolecules, enabling its use in bioimaging applications. A recent study published in Chemical Communications demonstrated that derivatives of this compound exhibited excellent fluorescence properties and were successfully used to visualize cellular processes with high spatial resolution.

The safety profile of 2-methoxy-6-(trifluoromethyl)pyridine-3-carbaldehyde is an important consideration for its practical applications. While it is generally considered safe for laboratory use under proper handling conditions, it is essential to follow standard safety protocols to minimize any potential risks. This includes wearing appropriate personal protective equipment (PPE), working in well-ventilated areas, and storing the compound securely.

In conclusion, 2-methoxy-6-(trifluoromethyl)pyridine-3-carbaldehyde (CAS No. 944904-45-4) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, materials science, and bioimaging. Its unique structural features make it an invaluable building block for developing novel pharmaceuticals, catalysts, and fluorescent probes. Ongoing research continues to uncover new possibilities for this compound, solidifying its importance in various scientific disciplines.